2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(cyclopentylmethyl)piperidin-4-yl]methyl]-6-pyridin-4-ylpyridazin-3-one
• InChI: InChI=1S/C21H28N4O/c26-21-6-5-20(19-7-11-22-12-8-19)23-25(21)16-18-9-13-24(14-10-18)15-17-3-1-2-4-17/h5-8,11-12,17-18H,1-4,9-10,13-16H2
• InChI Key: SJDXQEPHCUGNMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CN2CCC(CC2)CN3C(=O)C=CC(=N3)C4=CC=NC=C4
• Molecular Formula: C21H28N4O
• Molecular Weight: 352.5 g/mol

Description

2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H28N4O and its molecular weight is 352.482. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds and Their Applications

Nitrogen-containing heterocyclic compounds, such as pyridines, pyrazines, piperidines, and pyrroles, serve as fundamental structural components in the development of pharmaceuticals, agrochemicals, and various industrial applications. These compounds exhibit a wide range of biological activities, making them integral to the synthesis of herbicides, insecticides, vitamins, pharmaceuticals, and adhesives. For instance, pyrazines are utilized in flavors, fragrances, and as pharmaceutical intermediates, with specific derivatives like 2-methylpyrazine being key raw materials for anti-tuberculosis drugs. Pyrroles, on the other hand, find applications in the production of electroconductive polymers like polypyrrole, emphasizing the need for cost-effective and efficient synthesis methods (Higasio & Shoji, 2001).

Structural and Synthesis Studies

The structural and electronic properties of related anticonvulsant drugs, which include substituted tertiary-amino aryl pyridazines, triazines, and pyrimidines, have been extensively studied. These investigations provide insights into the conformational and electronic interactions that contribute to their biological activities, highlighting the importance of heterocyclic compounds in medicinal chemistry. Such studies are essential for understanding the molecular basis of drug action and for designing new therapeutic agents with improved efficacy and safety profiles (Georges et al., 1989).

Modular Synthesis Approaches

Recent advancements in modular synthesis techniques have facilitated the creation of chiral 1,2-dihydropyridines, which are precursors to piperidines and pyridines. These components are prevalent in pharmaceuticals, showcasing the importance of innovative and flexible synthetic strategies. Such methods enable the production of a diverse range of structurally and functionally varied molecules, underscoring the critical role of heterocyclic compounds in drug development and other scientific applications (Mu et al., 2021).